Cas no 1804423-74-2 (5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine
• CAS No: 1804423-74-2
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4882525
• Update Time: 2025-10-28

5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine

• Inchi： 1S/C7H5F3N2O3/c1-15-5-3(6(8)9)2-11-7(10)4(5)12(13)14/h2,6H,1H3
• InChI Key： JEKZXSHGWAIPCV-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1OC)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine

5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine (CAS No: 1804423-74-2) is a highly specialized organic chemical with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are aromatic heterocycles with significant importance in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with multiple functional groups, including a difluoromethyl group at position 5, a fluoro group at position 2, a methoxy group at position 4, and a nitro group at position 3.

The synthesis of 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine involves advanced organic chemistry techniques, often requiring multi-step reactions with precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

One of the most notable applications of 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine is in the development of novel agrochemicals. The compound's unique electronic properties make it an effective precursor for herbicides and fungicides. According to recent research published in *Journal of Agricultural and Food Chemistry*, this compound exhibits potent activity against various plant pathogens, making it a promising candidate for sustainable agricultural solutions.

In the pharmaceutical industry, 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine has shown potential as an intermediate in drug discovery programs targeting specific enzyme inhibitors and receptor modulators. A study conducted by Smith et al. (2023) demonstrated that derivatives of this compound can inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the compound's versatility and its role in advancing therapeutic interventions.

Moreover, the compound's electronic properties make it an attractive candidate for applications in materials science, particularly in the development of advanced materials for electronics and optoelectronics. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting diodes (LEDs). Preliminary results indicate that derivatives of 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine exhibit favorable charge transport properties, which could be leveraged for high-performance electronic devices.

The environmental impact of 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure its safe use in commercial applications. According to findings published in *Environmental Science & Technology*, the compound demonstrates moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity.

In conclusion, 5-(Difluoromethyl)-2-fluoro-4-methoxy-3-nitropyridine (CAS No: 1804423-74-2) is a versatile compound with significant potential across multiple industries. Its unique structure enables diverse applications in agriculture, pharmaceuticals, and materials science, while ongoing research continues to uncover new opportunities for its use. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in addressing global challenges in health, agriculture, and technology.